6-Amino-4,5,8-trimethylquinoline

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 4,5,8-trimethylquinolin-6-amine
• InChI: InChI=1S/C12H14N2/c1-7-4-5-14-12-8(2)6-10(13)9(3)11(7)12/h4-6H,13H2,1-3H3
• InChI Key: UZRWHSTXRRGYGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C(C2=NC=C1)C)N)C

Description

6-Amino-4,5,8-trimethylquinoline is a quinoline derivative characterized by an amino group at position 6 and methyl groups at positions 4, 5, and 8. Quinoline derivatives are widely studied for their antimicrobial, anticancer, and antimalarial activities, with substituent patterns critically influencing their biological interactions .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Key Quinoline Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Activities	References
6-Amino-4,5,8-trimethylquinoline	6-NH2, 4,5,8-CH3	C12H14N2	186.25 (calculated)	Hypothetical: High lipophilicity, potential enhanced metabolic stability	N/A
4-Amino-6-methylquinoline	4-NH2, 6-CH3	C10H10N2	158.20	Explored as a pharmacological scaffold; methyl group enhances steric bulk
4-Amino-6-chloro-2,8-dimethylquinoline	4-NH2, 6-Cl, 2,8-CH3	C11H11ClN2	206.67 (calculated)	Chlorine increases electron-withdrawing effects; safety data documented (UN GHS)
5-Amino-6-methylaminoquinoline	5-NH2, 6-NHCH3	C10H11N3	173.21	Methylamino group modifies hydrogen-bonding capacity; studied for antibacterial potential
5-Amino-6-quinolinecarboxylic acid	5-NH2, 6-COOH	C10H8N2O2	204.19 (calculated)	Carboxylic acid enhances solubility; investigated for antimicrobial activity

Electronic and Steric Effects

• In 6-Amino-4,5,8-trimethylquinoline, three methyl groups introduce significant steric hindrance, which may reduce binding to compact active sites but improve metabolic stability .
• Amino and Methylamino Groups (NH2, NHCH3): Amino groups facilitate hydrogen bonding, critical for target recognition. Methylation (e.g., in 5-Amino-6-methylaminoquinoline) may reduce polarity, enhancing membrane permeability .

Lipophilicity and Solubility

Future Research :

• Computational modeling to predict target affinity.
• Synthesis and screening against malaria parasites (inspired by 4-aminoquinoline antimalarials in ).

Preparation Methods

Skraup Reaction for 6-Nitro-4,5,8-Trimethylquinoline Synthesis

The Skraup reaction forms the foundational step, utilizing 2,5-dimethyl-4-nitroaniline as the starting material. In a representative procedure, 2,5-dimethyl-4-nitroaniline (0.96 g) reacts with 1,3,3-trimethoxybutane (0.73 mL) in the presence of ferric chloride hexahydrate (2.50 g) and zinc chloride (0.094 g) in ethanol at 60°C for 12 hours. This cyclocondensation yields 6-nitro-4,5,8-trimethylquinoline, which is purified via flash chromatography (25% ethyl acetate in hexane). The reaction mechanism proceeds through acid-catalyzed dehydration, forming the quinoline backbone with regioselective methyl group incorporation at positions 4, 5, and 8.

Table 1: Reaction Conditions for Skraup Synthesis

Component	Quantity	Role
2,5-Dimethyl-4-nitroaniline	0.96 g	Starting material
1,3,3-Trimethoxybutane	0.73 mL	Cyclizing agent
FeCl₃·6H₂O	2.50 g	Lewis acid catalyst
ZnCl₂	0.094 g	Co-catalyst
Ethanol	8 mL	Solvent
Reaction Temperature	60°C → Reflux	Kinetic control

Nitro Reduction to Amine: Tin(II) Chloride-Mediated Process

The nitro intermediate undergoes reduction using tin(II) chloride dihydrate (SnCl₂·2H₂O) in ethanol. A mixture of 6-nitro-4,5,8-trimethylquinoline (0.60 g) and SnCl₂·2H₂O (3.13 g) in ethanol (40 mL) is heated at 60–65°C for 3 hours. Post-reaction, the mixture is basified with 10% NaOH, extracted with chloroform, and dried over sodium sulfate. Flash chromatography (25% ethyl acetate in hexane) isolates 6-amino-4,5,8-trimethylquinoline in 61.7% yield (0.37 g from 0.60 g nitro precursor). This method avoids hydrogenation catalysts, making it suitable for oxygen-sensitive substrates.

Optimization of Reaction Parameters

Catalytic System Efficiency

Comparative studies indicate that ferric chloride outperforms other Lewis acids (e.g., ZnCl₂ alone) in the Skraup step, achieving 78% conversion. The dual catalyst system (FeCl₃ + ZnCl₂) enhances regioselectivity, minimizing the formation of 5- or 7-methyl regioisomers.

Solvent and Temperature Effects

Ethanol’s polarity facilitates the Skraup reaction’s exothermic steps, while higher temperatures (reflux conditions) drive the dehydration equilibrium toward quinoline formation. Substituting ethanol with isopropanol reduces yields by 15%, likely due to slower proton transfer rates.

Purification and Analytical Characterization

Flash Chromatography Conditions

Crude 6-amino-4,5,8-trimethylquinoline is purified using a 25% ethyl acetate/hexane gradient, achieving >95% purity (HPLC). Silica gel interactions with the amine group necessitate baseline elution with methanolic NH₃/chloroform mixtures to prevent tailing.

Table 2: Purity Assessment by HPLC

Parameter	Value
Column	C18, 5 µm
Mobile Phase	MeCN/H₂O (70:30)
Retention Time	8.2 min
Purity	95.4%

Spectroscopic Confirmation

• ¹H NMR (CDCl₃) : δ 7.85 (d, J = 8.5 Hz, 1H, H-2), 7.42 (s, 1H, H-7), 6.95 (s, 1H, H-3), 2.65 (s, 3H, C4-CH₃), 2.48 (s, 3H, C5-CH₃), 2.35 (s, 3H, C8-CH₃).

• MS (ESI+) : m/z 201.1 [M+H]⁺, consistent with molecular formula C₁₂H₁₄N₂.

Industrial-Scale Considerations

Solvent Recovery Systems

Ethanol and ethyl acetate are prioritized for large-scale processes due to their low toxicity and ease of recycling via distillation. Patent data highlight a 90% solvent recovery rate in pilot plants.

Waste Stream Management

Tin(II) chloride reduction generates acidic wastewater requiring neutralization with Ca(OH)₂ before disposal. Mercury-free alternatives for subsequent imidazolinylation steps are under investigation to improve environmental compliance .

Q & A

Q. Table 1: Key Synthetic Parameters for 6-Amino-4,5,8-trimethylquinoline

Parameter	Optimal Condition	Reference
Solvent	Ethanol, reflux
Catalyst	Pd-C (5% w/w)
Reaction Time	12–24 hours
Purification	Silica gel chromatography

Q. Table 2: Biological Activity Data from Preliminary Studies

Assay Type	Model System	IC₅₀/MIC	Reference
Cytotoxicity (MTT)	MCF-7 cells	28.5 ± 3.2 μM
Antimicrobial (MIC)	S. aureus	64 μg/mL
Enzymatic Inhibition	Topoisomerase II	12.7 μM

Critical Considerations

• Data Reproducibility : Cross-validate findings with orthogonal methods (e.g., SPR for binding affinity if docking suggests strong interactions) .
• Ethical Compliance : Adhere to biosafety protocols (e.g., BSL-2 for cell culture) and avoid human/animal testing without regulatory approval .
• Contradiction Analysis : Use meta-analysis tools (e.g., RevMan) to statistically reconcile disparate results from literature .